Cas no 1328954-10-4 (9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1328954-10-4
• MF: C₁₅H₁₇F₂NO₃
• MW: 297.297191381454
• CID: 6209107
• PubChem ID: 71684328
• Update Time: 2025-07-21

9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• (3,4-difluorophenyl)-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 1328954-10-4
• F6118-0065
• 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• AKOS024532518
• VU0532369-1
• (3,4-difluorophenyl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

• Inchi： 1S/C15H17F2NO3/c16-12-3-2-11(10-13(12)17)14(19)18-6-4-15(5-7-18)20-8-1-9-21-15/h2-3,10H,1,4-9H2
• InChI Key： PKYKURHTVHTHCF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC2(CC1)OCCCO2)=O)F

Computed Properties

• Exact Mass: 297.11764973g/mol
• Monoisotopic Mass: 297.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane

Comprehensive Overview of 9-(3,4-Difluorobenzoyl)-1,5-Dioxa-9-Azaspiro[5.5]Undecane (CAS No. 1328954-10-4)

The compound 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1328954-10-4) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a spiro[5.5]undecane core with a 3,4-difluorobenzoyl moiety, making it a subject of interest for drug discovery and material science. Its spirocyclic architecture is particularly noteworthy, as such structures are often associated with enhanced metabolic stability and bioavailability, key factors in modern medicinal chemistry.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in addressing challenges in central nervous system (CNS) drug development and GPCR-targeted therapies. Researchers have explored 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane as a potential scaffold for designing novel neuromodulators or enzyme inhibitors, given its ability to interact with biological targets through multiple binding modes. The presence of fluorine atoms in the benzoyl group further enhances its lipophilicity and membrane permeability, traits highly sought after in blood-brain barrier (BBB) penetration studies.

The synthesis of CAS No. 1328954-10-4 typically involves multi-step organic reactions, including spirocyclization and amide coupling techniques. Advanced analytical methods such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its purity and structural integrity. These rigorous characterization protocols align with the Good Manufacturing Practice (GMP) standards required for preclinical candidates.

From an industrial perspective, 9-(3,4-difluorobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane is often discussed in the context of green chemistry and sustainable synthesis. Innovations like catalytic asymmetric synthesis and flow chemistry have been explored to optimize its production while minimizing environmental impact—a priority for pharmaceutical companies aiming to meet ESG (Environmental, Social, and Governance) goals.

Beyond pharmaceuticals, this compound’s spirocyclic framework has potential applications in advanced materials, such as liquid crystals or polymeric additives, where its rigid structure could impart thermal stability. The integration of machine learning (ML) in molecular design has also accelerated the exploration of derivatives, addressing questions like "How can spirocycles improve drug efficacy?" or "What role do fluorinated groups play in material science?"—common queries in AI-driven drug discovery forums.

In summary, CAS No. 1328954-10-4 represents a compelling case study in interdisciplinary research. Its spiro[5.5]undecane backbone and difluorobenzoyl substitution offer a rich platform for innovation across therapeutics and materials, reflecting broader trends in precision medicine and sustainable technology. As scientific databases and patent filings continue to expand, this compound is poised to remain a focal point for future breakthroughs.